Cas no 171070-35-2 (methyl (3R)-3-(furan-2-yl)-3-hydroxypropanoate)

• Product Name: methyl (3R)-3-(furan-2-yl)-3-hydroxypropanoate
• CAS No: 171070-35-2
• MF: C₈H₁₀O₄
• MW: 170.162602901459
• CID: 6277920
• PubChem ID: 15213377
• Update Time: 2025-05-22

methyl (3R)-3-(furan-2-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-(furan-2-yl)-3-hydroxypropanoate
• EN300-1826515
• 171070-35-2

• Inchi： 1S/C8H10O4/c1-11-8(10)5-6(9)7-3-2-4-12-7/h2-4,6,9H,5H2,1H3/t6-/m1/s1
• InChI Key： CYDSWDGDMBSFJY-ZCFIWIBFSA-N
• SMILES： O1C=CC=C1[C@@H](CC(=O)OC)O

Computed Properties

• Exact Mass: 170.05790880g/mol
• Monoisotopic Mass: 170.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 59.7Ų

Additional information on methyl (3R)-3-(furan-2-yl)-3-hydroxypropanoate

Research Brief on Methyl (3R)-3-(Furan-2-yl)-3-hydroxypropanoate (CAS: 171070-35-2) and Its Applications in Chemical Biology and Pharmaceutical Research

Methyl (3R)-3-(furan-2-yl)-3-hydroxypropanoate (CAS: 171070-35-2) is a chiral ester compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical synthesis and chemical biology. This compound, characterized by its furan ring and hydroxypropanoate moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in the development of novel therapeutics, particularly in the context of anti-inflammatory and antimicrobial agents. The stereochemistry of the compound, with its (3R) configuration, is critical for its biological activity, making it a subject of interest for asymmetric synthesis and biocatalytic transformations.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of methyl (3R)-3-(furan-2-yl)-3-hydroxypropanoate as a precursor for the synthesis of furan-based protease inhibitors. The study highlighted the compound's ability to interact with key enzymatic targets, such as SARS-CoV-2 main protease (M^pro), suggesting its potential in antiviral drug development. The researchers employed a combination of computational docking and in vitro assays to demonstrate the compound's binding affinity and inhibitory effects, paving the way for further optimization of its derivatives.

Another notable application of this compound was reported in a 2022 ACS Chemical Biology article, where it was utilized as a building block for the synthesis of furan-containing natural product analogs. The study emphasized the compound's utility in fragment-based drug discovery, enabling the rapid assembly of diverse molecular scaffolds with enhanced pharmacological properties. The researchers also explored its metabolic stability and pharmacokinetic profile, providing valuable insights for future drug design efforts.

Recent advancements in biocatalysis have further expanded the utility of methyl (3R)-3-(furan-2-yl)-3-hydroxypropanoate. A 2023 Nature Catalysis study demonstrated the enzymatic resolution of racemic mixtures to obtain enantiomerically pure (3R)-isomers using engineered lipases. This green chemistry approach not only improved the yield and selectivity of the compound but also aligned with the growing demand for sustainable synthetic methodologies in the pharmaceutical industry.

In conclusion, methyl (3R)-3-(furan-2-yl)-3-hydroxypropanoate (CAS: 171070-35-2) represents a promising scaffold in chemical biology and drug discovery. Its applications span from antiviral and antimicrobial agents to fragment-based drug design, supported by robust synthetic and biocatalytic methodologies. Future research should focus on optimizing its derivatives for clinical translation and exploring its potential in other therapeutic areas, such as oncology and neurodegenerative diseases.